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Compound of Interest

Compound Name: JNJ-39758979 dihydrochloride

Cat. No.: B608215

Essential Safety and Handling Guide for JNJ-
39758979 Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
JNJ-39758979 dihydrochloride, a high-affinity and selective histamine H4 receptor
antagonist. Given the potent nature of this compound, strict adherence to these procedures is
paramount to ensure personnel safety and prevent contamination. The following protocols are
based on best practices for handling High Potency Active Pharmaceutical Ingredients (HPAPIS)
in a laboratory setting.

Hazard Identification and Risk Assessment

JNJ-39758979 dihydrochloride is a potent pharmacological agent intended for laboratory
research use only.[1][2][3][4] While a specific Safety Data Sheet (SDS) with detailed
toxicological data is not readily available, its high affinity as a receptor antagonist necessitates
handling it as a potentially hazardous compound. The primary risks are associated with
inhalation of airborne particles and skin contact.

Key Physicochemical and Biological Data:
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Property Value Source
Molecular Weight 294.22 g/mol [3]
Formula C11H19Ns-2HCI [3]
Purity >98% [11[3]
B Soluble to 100 mM in water
Solubility [3]
and DMSO
Storage Desiccate at room temperature  [1][3]

) ) o High-affinity histamine H4
Biological Activity ) o [1][2]
antagonist (Ki = 12.5 nM)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and
the compound. The following table outlines the minimum required PPE.
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PPE Category Specification Rationale
Double-gloving with nitrile Prevents skin contact and
gloves tested for absorption. Double-gloving

Hand Protection ] )
chemotherapy drug resistance provides an extra layer of

(e.g., ASTM D6978). protection.

Disposable, low-linting coverall ] )
) ) ) Provides full-body protection
Body Protection (e.g., Tyvek®) with elastic ) o
« from particulate contamination.
cuffs.

A properly fitted N95 respirator
is the minimum requirement.

For higher-risk operations o ]
o ] Protects against inhalation of
) ) (e.g., weighing, preparing i ) )
Respiratory Protection ] fine particles. Surgical masks
concentrated solutions), a o
) o are not sufficient.
Powered Air-Purifying

Respirator (PAPR) is
recommended.

) Chemical splash goggles or a Protects eyes from splashes
Eye Protection

full-face shield. and airborne particles.
Disposable shoe covers worn Prevents the spread of

Foot Protection over laboratory-appropriate contamination outside of the
closed-toe shoes. designated handling area.

Engineering Controls and Safe Handling Procedures

Engineering controls are the primary means of minimizing exposure. All handling of INJ-
39758979 dihydrochloride powder should be performed within a certified chemical fume hood
or, preferably, a containment glove box to prevent the generation of airborne dust.

Step-by-Step Handling Protocol:
e Preparation:

o Designate a specific area for handling the compound.
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o Ensure all necessary equipment (e.g., analytical balance, spatulas, weighing paper,
solvent, vortex mixer) is placed inside the containment unit before starting.

o Don all required PPE as outlined in the table above.

e Weighing and Reconstitution:

o Carefully weigh the desired amount of INJ-39758979 dihydrochloride on weighing paper
using anti-static techniques.

o To reconstitute, add the solvent to the vial containing the compound. Do not add the
powder to the solvent to minimize dust formation.

o Cap the vial securely and mix gently using a vortex mixer until fully dissolved.

e Post-Handling:

[¢]

Wipe down all surfaces within the containment unit with an appropriate deactivating agent
(e.g., 70% ethanol), followed by a cleaning agent.

[¢]

Carefully doff PPE, starting with the outer gloves, in a manner that avoids self-
contamination.

[¢]

Dispose of all contaminated materials as outlined in the disposal plan.

[e]

Wash hands thoroughly with soap and water after completing the procedure.

Disposal Plan

All waste generated from handling JNJ-39758979 dihydrochloride must be treated as
hazardous chemical waste.
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Waste Stream Disposal Procedure

All contaminated solid materials (e.g., gloves,
) coveralls, weighing paper, vials) must be
Solid Waste ] ;
collected in a dedicated, clearly labeled

hazardous waste container.

Unused solutions and contaminated solvents
o should be collected in a separate, labeled
Liquid Waste o )
hazardous liquid waste container. Do not pour

down the drain.

All hazardous waste must be disposed of
Final Disposal through the institution's environmental health

and safety office, typically via incineration.

Emergency Procedures

In case of accidental exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

» Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.
 Inhalation: Move to fresh air immediately.
 Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide details of the

compound.

Workflow for Safe Handling of JNJ-39758979
Dihydrochloride
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1. Preparation Emergency Protocol

Designate Handling Area Accidental Exposure

Don Full PPE Administer First Aid

Prepare Equipment in Containment Seek Medical Attention

2. Handling (in Containment)

Weigh Compound

Reconstitute in Vial

3. Post-Ivlandling

Decontaminate Surfaces

l

Dispose of Waste

l

Doff PPE

l

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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